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Compound of Interest

Compound Name: Isonordoperoxide

Cat. No.: B1164471

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isonordoperoxide, a
sesquiterpenoid endoperoxide, detailing its chemical properties, and available biological data.

Core Chemical Identifiers

A clear identification of isonordoperoxide is crucial for research and development. The
fundamental chemical information is summarized below.

Identifier Value

CAS Number 205248-65-3[1]
Chemical Formula C15H2204[1][2][3]
Molecular Weight 266.33 g/mol [1]

Biological Activity and Potential

While specific, in-depth research on isonordoperoxide is limited, its classification as a
polycyclic endoperoxide places it within a group of natural metabolites known for a range of
biological activities.[2] Natural polycyclic endoperoxides are found in various plants, fungi, and
marine invertebrates and have garnered interest for their potential pharmacological
applications.[2]
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Research into compounds with similar endoperoxide structures has highlighted their potential
as antiprotozoal and antitumor agents.[2] Some natural polycyclic endoperoxides also exhibit
antifungal and anti-inflammatory properties.[2] However, it is important to note that specific
experimental data detailing the biological activity and mechanism of action of
isonordoperoxide itself is not readily available in the public domain. Further research is
required to elucidate its specific signaling pathways and therapeutic potential.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of
isonordoperoxide are not extensively documented in publicly accessible literature. The
synthesis of 1,2-endoperoxide compounds can be a complex process, with various methods
being developed.

Signaling Pathways and Experimental Workflows

Currently, there is a lack of specific information regarding the signaling pathways modulated by
isonordoperoxide. As such, a diagrammatic representation of its mechanism of action cannot
be provided at this time.

To illustrate a generalized experimental workflow for the investigation of a novel natural product
like isonordoperoxide, the following logical relationship diagram is provided.
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Generalized Workflow for Natural Product Investigation
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Caption: Generalized workflow for natural product drug discovery.
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This document serves as a foundational guide to isonordoperoxide based on currently
available information. It is intended to support researchers and professionals in the field of drug
development by providing key identifiers and contextualizing the compound within the broader
class of polycyclic endoperoxides. Further empirical studies are necessary to fully characterize
its biological activities and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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